Cas no 1001345-80-7 (2-Fluoro-5-methoxy-4-nitrobenzoic acid)

• Product Name: 2-Fluoro-5-methoxy-4-nitrobenzoic acid
• CAS No: 1001345-80-7
• MF: C₈H₆FNO₅
• MW: 215.135345935822
• CID: 2141060
• PubChem ID: 57955614
• Update Time: 2025-05-22

2-Fluoro-5-methoxy-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-methoxy-4-nitrobenzoic acid
• JXCYBTVSPGQRCM-UHFFFAOYSA-N
• 2-fluoro-5-methoxy-4-nitro-benzoic acid
• Benzoic acid, 2-fluoro-5-methoxy-4-nitro-
• 1001345-80-7
• O10784
• DS-11738
• SCHEMBL1675593
• 2-fluoro-5-methoxy-4-nitrobenzoicacid
• AKOS027321491
• MFCD26395470
• CS-0129996
• DB-293046
• 2-Fluoro-5-methoxy-4-nitrobenzoic acid

• MDL： MFCD26395470
• Inchi： 1S/C8H6FNO5/c1-15-7-2-4(8(11)12)5(9)3-6(7)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： JXCYBTVSPGQRCM-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(=O)O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.02300045g/mol
• Monoisotopic Mass: 215.02300045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-Fluoro-5-methoxy-4-nitrobenzoic acid

Comprehensive Overview of 2-Fluoro-5-methoxy-4-nitrobenzoic acid (CAS No. 1001345-80-7): Properties, Applications, and Industry Relevance

2-Fluoro-5-methoxy-4-nitrobenzoic acid (CAS No. 1001345-80-7) is a specialized nitroaromatic carboxylic acid derivative with a unique molecular structure combining fluorine, methoxy, and nitro functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The presence of both electron-withdrawing (nitro and fluoro) and electron-donating (methoxy) groups creates distinct electronic properties, making it valuable for structure-activity relationship (SAR) studies.

Recent trends in drug discovery highlight the growing demand for fluorinated compounds like 2-Fluoro-5-methoxy-4-nitrobenzoic acid, as fluorine incorporation often enhances metabolic stability and bioavailability. The compound's CAS No. 1001345-80-7 is frequently searched in conjunction with terms such as "fluorinated benzoic acid derivatives," "nitroaromatic synthesis," and "pharmaceutical intermediates," reflecting its importance in medicinal chemistry. Analytical techniques such as HPLC purification and NMR characterization are critical for quality control during its production.

In material science, this compound serves as a precursor for advanced organic frameworks and ligand design. Researchers investigating supramolecular chemistry or metal-organic complexes often explore its derivatives due to the nitro group's coordination potential. The methoxy group's steric effects further enable regioselective modifications, a topic frequently discussed in recent synthetic methodology publications. Environmental considerations have also driven interest in green synthesis routes for such nitroaromatics, aligning with the industry's shift toward sustainable chemistry.

The compound's stability under various pH conditions makes it suitable for prodrug development, particularly in targeted drug delivery systems. Patent databases reveal its utility in kinase inhibitor scaffolds and antibacterial agents, addressing current healthcare challenges like antimicrobial resistance (AMR). Its logP value and solubility profile are frequently analyzed parameters, as evidenced by queries combining "1001345-80-7 physicochemical properties" with "ADME prediction."

From a commercial perspective, 2-Fluoro-5-methoxy-4-nitrobenzoic acid is classified as a high-value fine chemical, with suppliers emphasizing batch-to-batch consistency and regulatory compliance. The compound's synthesis typically involves nitration of fluorinated precursors followed by selective oxidation, with optimization studies focusing on yield improvement and byproduct minimization. Analytical certificates often include residual solvent analysis and heavy metal screening to meet GMP standards.

Emerging applications in bioconjugation chemistry and fluorescent probes have expanded its relevance beyond traditional domains. The nitro group's reducibility enables click chemistry applications, while the aromatic core facilitates π-stacking interactions in materials engineering. These multidisciplinary uses position CAS No. 1001345-80-7 as a compound of continuing interest across academic and industrial sectors.